1-(4-Fluorophenyl)biguanide hydrochloride
1-(4-Fluorophenyl)biguanide hydrochloride
Brand Name:
Vulcanchem
CAS No.:
16018-83-0
VCID:
VC21056301
InChI:
InChI=1S/C8H10FN5.ClH/c9-5-1-3-6(4-2-5)13-8(12)14-7(10)11;/h1-4H,(H6,10,11,12,13,14);1H
SMILES:
C1=CC(=CC=C1N=C(N)N=C(N)N)F.Cl
Molecular Formula:
C8H11ClFN5
Molecular Weight:
231.66 g/mol
1-(4-Fluorophenyl)biguanide hydrochloride
CAS No.: 16018-83-0
Cat. No.: VC21056301
Molecular Formula: C8H11ClFN5
Molecular Weight: 231.66 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 16018-83-0 |
|---|---|
| Molecular Formula | C8H11ClFN5 |
| Molecular Weight | 231.66 g/mol |
| IUPAC Name | 1-(diaminomethylidene)-2-(4-fluorophenyl)guanidine;hydrochloride |
| Standard InChI | InChI=1S/C8H10FN5.ClH/c9-5-1-3-6(4-2-5)13-8(12)14-7(10)11;/h1-4H,(H6,10,11,12,13,14);1H |
| Standard InChI Key | HBYJTLZNKNUTCP-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC(=CC=C1N=C(N)/N=C(\[NH3+])/N)F.[Cl-] |
| SMILES | C1=CC(=CC=C1N=C(N)N=C(N)N)F.Cl |
| Canonical SMILES | C1=CC(=CC=C1N=C(N)[NH+]=C(N)N)F.[Cl-] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator